Cas no 1378778-25-6 (5-methyl-2-oxopiperidine-3-carboxylic acid)
5-methyl-2-oxopiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Piperidinecarboxylic acid, 5-methyl-2-oxo-
- 5-methyl-2-oxopiperidine-3-carboxylic acid
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- MDL: MFCD20659297
- Inchi: 1S/C7H11NO3/c1-4-2-5(7(10)11)6(9)8-3-4/h4-5H,2-3H2,1H3,(H,8,9)(H,10,11)
- InChI Key: ZGOIULMLGDHBPV-UHFFFAOYSA-N
- SMILES: N1CC(C)CC(C(O)=O)C1=O
5-methyl-2-oxopiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-319190-0.05g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-319190-0.1g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-319190-0.25g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-319190-0.5g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-319190-1.0g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-319190-2.5g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-319190-5.0g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 | |
| Enamine | EN300-319190-10.0g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 95.0% | 10.0g |
$3131.0 | 2025-03-19 | |
| Enamine | EN300-319190-1g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 1g |
$728.0 | 2023-09-05 | ||
| Enamine | EN300-319190-5g |
5-methyl-2-oxopiperidine-3-carboxylic acid |
1378778-25-6 | 5g |
$2110.0 | 2023-09-05 |
5-methyl-2-oxopiperidine-3-carboxylic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 5-methyl-2-oxopiperidine-3-carboxylic acid
Recent Advances in the Study of 5-methyl-2-oxopiperidine-3-carboxylic acid (CAS: 1378778-25-6)
5-methyl-2-oxopiperidine-3-carboxylic acid (CAS: 1378778-25-6) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and therapeutic targeting. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, pharmacological potential, and ongoing research directions.
One of the key areas of interest in recent research has been the synthesis and optimization of 5-methyl-2-oxopiperidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving condensation, cyclization, and oxidation reactions, achieving a high yield of the target compound. Structural elucidation was performed using NMR spectroscopy and X-ray crystallography, confirming the compound's stereochemistry and molecular conformation. These findings are critical for ensuring the reproducibility and quality of the compound in subsequent pharmacological studies.
In addition to its synthesis, the biological activities of 5-methyl-2-oxopiperidine-3-carboxylic acid have been extensively investigated. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its role as a potential inhibitor of metalloproteinases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The compound exhibited moderate inhibitory activity against MMP-2 and MMP-9, with IC50 values in the micromolar range. Molecular docking studies suggested that the carboxylic acid moiety and the piperidine ring play crucial roles in binding to the active site of these enzymes. These results indicate that further structural modifications could enhance its potency and selectivity.
Another promising application of 5-methyl-2-oxopiperidine-3-carboxylic acid lies in its potential as a building block for the development of novel therapeutics. A research group at a leading pharmaceutical company recently reported the incorporation of this compound into a series of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in neurodegenerative diseases. Preliminary data showed that derivatives of 5-methyl-2-oxopiperidine-3-carboxylic acid exhibited improved blood-brain barrier permeability and favorable pharmacokinetic profiles, making them attractive candidates for further development.
Despite these advancements, challenges remain in the optimization and clinical translation of 5-methyl-2-oxopiperidine-3-carboxylic acid-based compounds. Issues such as metabolic stability, off-target effects, and formulation strategies need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.
In conclusion, 5-methyl-2-oxopiperidine-3-carboxylic acid (CAS: 1378778-25-6) represents a versatile scaffold with significant promise in drug discovery. Recent research has shed light on its synthetic accessibility, biological activities, and potential applications in targeting various diseases. Continued exploration of its structure-activity relationships and mechanism of action will be crucial for advancing this compound into preclinical and clinical stages. This research brief underscores the importance of interdisciplinary collaboration and innovation in harnessing the potential of 5-methyl-2-oxopiperidine-3-carboxylic acid for therapeutic purposes.
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